Cas no 361167-04-6 (4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide)

• Product name: 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• CAS No: 361167-04-6
• MF: C₂₁H₂₀N₄O₅S
• MW: 440.472303390503
• CID: 6089687
• PubChem ID: 4075207

4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• 4,5-dimethoxy-2-nitro-N-(2-(m-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-4,5-dimethoxy-2-nitro-
• 4,5-dimethoxy-N-[2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• 361167-04-6
• F0453-0473
• Oprea1_362127
• 4,5-dimethoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• SR-01000442203
• 4,5-dimethoxy-2-nitro-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000442203-1
• AKOS024577996

• Inchi： 1S/C21H20N4O5S/c1-12-5-4-6-13(7-12)24-20(15-10-31-11-16(15)23-24)22-21(26)14-8-18(29-2)19(30-3)9-17(14)25(27)28/h4-9H,10-11H2,1-3H3,(H,22,26)
• InChI Key： OLNLCEKKEUKUHZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 440.11544092g/mol
• Monoisotopic Mass: 440.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 623.3±55.0 °C(Predicted)
• pka: 11.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide

Comprehensive Analysis of 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide (CAS No. 361167-04-6)

The compound 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide (CAS No. 361167-04-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thienopyrazole core with a nitrobenzamide moiety, making it a subject of interest in pharmaceutical and materials science research. The presence of dimethoxy and methylphenyl groups further enhances its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like thienopyrazoles, due to their diverse biological activities. Researchers are particularly intrigued by the nitrobenzamide derivatives, which have been explored for their potential in targeting specific enzymes or receptors. The combination of these features in 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide positions it as a promising candidate for further investigation.

The synthesis of CAS No. 361167-04-6 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Key steps may include the formation of the thienopyrazole ring, followed by the introduction of the nitrobenzamide group. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to confirm the structure and purity of the final product.

One of the most frequently asked questions about this compound revolves around its potential applications. While 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide is still under investigation, preliminary studies suggest it may have relevance in the development of novel therapeutic agents. Its structural similarity to other bioactive molecules hints at possible interactions with biological targets, though further research is needed to validate these hypotheses.

Another area of interest is the compound's physicochemical properties. The dimethoxy and nitro groups contribute to its solubility and stability profile, which are critical factors in drug formulation. Researchers are also exploring its potential in materials science, where its unique electronic properties could be harnessed for advanced applications.

From an SEO perspective, terms like "thienopyrazole derivatives", "nitrobenzamide synthesis", and "CAS 361167-04-6 applications" are frequently searched by professionals in the field. This reflects the growing demand for information on specialized organic compounds and their potential uses. By addressing these queries, this article aims to provide a valuable resource for researchers and industry professionals alike.

In conclusion, 4,5-dimethoxy-N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide represents a fascinating area of study in modern chemistry. Its complex structure and potential applications make it a compound worth watching as research progresses. Whether in pharmaceuticals or materials science, this molecule offers exciting possibilities for innovation and discovery.